1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
Brand Name:
Vulcanchem
CAS No.:
1246816-64-7
VCID:
VC0134408
InChI:
InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O
Molecular Formula:
C11H14N4O4
Molecular Weight:
272.294
1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6
CAS No.: 1246816-64-7
Reference Standards
VCID: VC0134408
Molecular Formula: C11H14N4O4
Molecular Weight: 272.294
| CAS No. | 1246816-64-7 |
|---|---|
| Product Name | 1-(3-Carboxypropyl)-3,7-dimethyl Xanthine-d6 |
| Molecular Formula | C11H14N4O4 |
| Molecular Weight | 272.294 |
| IUPAC Name | 4-[2,6-dioxo-3,7-bis(trideuteriomethyl)purin-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C11H14N4O4/c1-13-6-12-9-8(13)10(18)15(11(19)14(9)2)5-3-4-7(16)17/h6H,3-5H2,1-2H3,(H,16,17)/i1D3,2D3 |
| Standard InChIKey | WKASGTGXOGALBG-WFGJKAKNSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCC(=O)O |
| Synonyms | 2,3,6,7-Tetrahydro-3,7-(dimethyl-d6)-2,6-dioxo-1H-purine-1-butanoic Acid; 3,6-Dihydro-3,7-(dimethyl-d6)-2,6-dioxopurine-1(2H)-butyric Acid; 1-(3-Carboxypropyl)theobromine-d6; 1-(3’-Carboxypropyl)-3,7-(dimethyl-d6)xanthine; 3,7-(Dimethyl-d6)-1-(3-carb |
| PubChem Compound | 71314528 |
| Last Modified | Nov 11 2021 |
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